Cas no 1058501-15-7 (2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide)

• Product Name: 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide
• CAS No: 1058501-15-7
• MF: C₁₈H₁₅FN₄O₂
• MW: 338.335706949234
• CID: 6049025
• PubChem ID: 25884718
• Update Time: 2025-06-08

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide
• AKOS024501430
• F5228-0839
• 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(pyridin-4-ylmethyl)acetamide
• 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(pyridin-4-ylmethyl)acetamide
• 1058501-15-7

• Inchi： 1S/C18H15FN4O2/c19-15-3-1-14(2-4-15)16-9-18(25)23(12-22-16)11-17(24)21-10-13-5-7-20-8-6-13/h1-9,12H,10-11H2,(H,21,24)
• InChI Key： CTABFKAEIHLBBN-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=CC(N(C=N1)CC(NCC1C=CN=CC=1)=O)=O

Computed Properties

• Exact Mass: 338.11790390g/mol
• Monoisotopic Mass: 338.11790390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide

2-[4-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide (CAS No. 1058501-15-7): A Comprehensive Overview

2-[4-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide (CAS No. 1058501-15-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number, is a member of the pyrimidine family and has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, pharmacological properties, and recent research findings related to this compound.

The chemical structure of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide is characterized by a pyrimidine core substituted with a 4-fluorophenyl group and an acetamide moiety linked to a pyridine ring. This unique structural arrangement confers the compound with specific biological activities and pharmacological properties. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, which are crucial for its in vivo efficacy.

Recent studies have focused on the pharmacological activities of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-yl)methyl]acetamide has also shown potential as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells.

The safety profile of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-4-y l)methyl]acetamide has been evaluated in several preclinical studies. Toxicity assessments in animal models have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the efficacy and safety of 2-[4-(4-fluorophenyl)-6-o xo - 1 , 6 - dihydropyrimidin - 1 - yl ] - N - [ ( pyridin - 4 - yl ) methyl ] acetamide in human subjects. Early results from phase I trials have been encouraging, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These trials are expected to provide valuable insights into the potential therapeutic applications of this compound.

In conclusion, 2-[4-(4-fluorophenyl)-6-o xo - 1 , 6 - dihydropyrimidin - 1 - yl ] - N - [ ( pyridin - 4 - yl ) methyl ] acetamide (CAS No. 1058501-157) is a promising compound with diverse pharmacological activities. Its anti-inflammatory and antitumor properties make it a valuable candidate for further research and development in the pharmaceutical industry. As ongoing clinical trials continue to provide more data, it is anticipated that this compound will play a significant role in advancing therapeutic options for various diseases.